Cas no 19437-27-5 (Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl-)

• Product Name: Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl-
• CAS No: 19437-27-5
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 3863307
• PubChem ID: 12709682
• Update Time: 2025-10-21

Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl-
• 4-tert-butyl-1-ethylcyclohexanol
• DTXSID401270961
• SCHEMBL5545043
• EN300-693640
• 4-TERT-BUTYL-1-ETHYLCYCLOHEXAN-1-OL
• 19437-27-5
• trans-4-t-butyl-1-ethylcyclohexanol
• 4-(1,1-Dimethylethyl)-1-ethylcyclohexanol

• Inchi： 1S/C12H24O/c1-5-12(13)8-6-10(7-9-12)11(2,3)4/h10,13H,5-9H2,1-4H3
• InChI Key： ZRYBOCPSQCTIDH-UHFFFAOYSA-N
• SMILES： C1(CC)(O)CCC(C(C)(C)C)CC1

Computed Properties

• Exact Mass: 184.182715385Da
• Monoisotopic Mass: 184.182715385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl-

Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- (CAS No. 19437-27-5): Properties, Applications, and Market Insights

Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- (CAS No. 19437-27-5) is a specialized organic compound belonging to the class of substituted cyclohexanols. This compound features a unique molecular structure with a tert-butyl group at the 4-position and an ethyl group at the 1-position of the cyclohexanol ring. Its chemical formula is C12H24O, and it is commonly referred to in industrial contexts as tert-butyl-ethyl-cyclohexanol or 4-tert-butyl-1-ethylcyclohexanol.

The compound exhibits interesting physicochemical properties that make it valuable in various applications. With a molecular weight of 184.32 g/mol, it typically appears as a colorless to pale yellow liquid at room temperature. The presence of both hydroxyl and alkyl groups in its structure contributes to its moderate polarity, giving it balanced solubility characteristics in both polar and non-polar solvents. These properties have led to its use as an intermediate in the synthesis of more complex molecules, particularly in the fragrance and flavor industries.

In recent years, Cyclohexanol derivatives have gained attention in green chemistry applications, aligning with current trends toward sustainable chemical processes. Researchers are exploring its potential as a building block for biodegradable materials and eco-friendly solvents, responding to growing consumer demand for environmentally conscious products. The compound's structural features make it particularly interesting for modifications that could enhance its biocompatibility and low toxicity profile.

The fragrance industry represents one of the primary applications for 4-(1,1-dimethylethyl)-1-ethyl-cyclohexanol. Its molecular structure allows it to contribute woody, amber-like notes to perfume compositions, often serving as a fixative to prolong scent longevity. Perfumers value its stability and compatibility with other fragrance components, making it a versatile ingredient in both fine fragrances and functional perfumery for household products.

From a market perspective, the demand for specialized cyclohexanol derivatives has shown steady growth, particularly in Asia-Pacific regions where the personal care and fragrance industries are expanding rapidly. Manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of premium applications. Recent market analyses suggest that innovations in sustainable production methods for such intermediates could create new opportunities in coming years.

In pharmaceutical research, the structural motif present in Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- has attracted interest for potential medicinal applications. While not itself a drug substance, its framework serves as a valuable scaffold for the development of new chemical entities. The tert-butyl group in particular is known to influence metabolic stability, making derivatives of this compound interesting candidates for further pharmacological investigation.

The synthesis of CAS 19437-27-5 typically involves catalytic hydrogenation processes or Grignard reactions, with manufacturers continually optimizing these methods for better yield and purity. Recent advancements in catalytic technologies have enabled more efficient production routes, reducing energy consumption and waste generation. These improvements align with the chemical industry's broader goals of process intensification and sustainable manufacturing.

Quality control for 4-tert-butyl-1-ethylcyclohexanol involves rigorous analytical testing, including gas chromatography for purity assessment and spectroscopic methods for structural confirmation. The compound's stability under various storage conditions makes it relatively easy to handle, though proper chemical storage protocols should always be followed to maintain its quality over time.

Looking to the future, Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- is poised to benefit from several emerging trends. The growing clean beauty movement creates opportunities for carefully selected synthetic ingredients that meet stringent safety and sustainability criteria. Additionally, advances in computational chemistry are enabling more precise predictions of how structural modifications might enhance the compound's performance in various applications.

For researchers and industry professionals seeking information about CAS 19437-27-5, recent studies have focused on its structure-activity relationships and potential as a precursor for novel materials. The compound's balanced combination of hydrophobic and hydrophilic elements makes it particularly interesting for surface science applications, including the development of specialized coatings and additives.

In conclusion, Cyclohexanol, 4-(1,1-dimethylethyl)-1-ethyl- represents an important specialty chemical with diverse applications across multiple industries. Its unique structural features and adaptable chemistry continue to make it a compound of interest for both current industrial uses and future innovations. As market demands evolve toward more sustainable and performance-driven solutions, this cyclohexanol derivative is well-positioned to maintain its relevance in the chemical landscape.